Cas no 1805665-90-0 (3-Cyano-2-difluoromethyl-6-methylbenzoic acid)
3-Cyano-2-difluoromethyl-6-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-2-difluoromethyl-6-methylbenzoic acid
-
- Inchi: 1S/C10H7F2NO2/c1-5-2-3-6(4-13)8(9(11)12)7(5)10(14)15/h2-3,9H,1H3,(H,14,15)
- InChI Key: JFWDCNGYEJUXEY-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=CC=C(C)C=1C(=O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 297
- XLogP3: 2.2
- Topological Polar Surface Area: 61.1
3-Cyano-2-difluoromethyl-6-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013951-1g |
3-Cyano-2-difluoromethyl-6-methylbenzoic acid |
1805665-90-0 | 97% | 1g |
1,549.60 USD | 2021-07-05 |
3-Cyano-2-difluoromethyl-6-methylbenzoic acid Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 3-Cyano-2-difluoromethyl-6-methylbenzoic acid
Introduction to 3-Cyano-2-difluoromethyl-6-methylbenzoic acid (CAS No. 1805665-90-0)
3-Cyano-2-difluoromethyl-6-methylbenzoic acid, identified by the chemical abstracts service number 1805665-90-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural motif comprising a cyano group, two fluorine atoms, and a methyl substituent, which collectively contribute to its distinct chemical properties and potential biological activities. The compound's molecular structure, characterized by a benzene ring substituted with these functional groups, makes it an intriguing candidate for further exploration in drug discovery and synthetic chemistry.
The synthesis of 3-Cyano-2-difluoromethyl-6-methylbenzoic acid involves a series of well-defined chemical transformations that highlight the ingenuity of modern organic synthesis techniques. The introduction of the cyano group at the third position of the benzene ring, followed by the selective fluorination at the second position and the methylation at the sixth position, demonstrates the precision required in constructing such complex molecular architectures. These synthetic strategies not only showcase the versatility of modern catalytic systems but also underscore the importance of regioselectivity in achieving the desired product with high yield and purity.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of 3-Cyano-2-difluoromethyl-6-methylbenzoic acid with unprecedented accuracy. Molecular modeling studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors, making it a promising lead compound for developing novel therapeutic agents. Specifically, its structural features are predicted to interact favorably with binding pockets of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions could potentially lead to the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.
In addition to its potential therapeutic applications, 3-Cyano-2-difluoromethyl-6-methylbenzoic acid has shown promise in material science research. The presence of electron-withdrawing groups like the cyano and fluorine atoms enhances its electronic properties, making it a suitable candidate for use in organic electronic devices. For instance, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) and photovoltaic cells due to their ability to facilitate charge transport and luminescence. Such applications highlight the broad utility of this benzoic acid derivative beyond traditional pharmaceutical contexts.
The chemical reactivity of 3-Cyano-2-difluoromethyl-6-methylbenzoic acid also makes it a valuable intermediate in synthetic chemistry. Its carboxylic acid moiety allows for further functionalization via esterification, amidation, or coupling reactions, while the cyano group can be reduced to an amine or converted into other nitrogen-containing heterocycles. These transformations open up numerous possibilities for generating structurally diverse analogs with tailored biological activities. Researchers have leveraged these synthetic pathways to explore novel scaffolds for drug discovery, particularly targeting neurological disorders where precise molecular interactions are critical.
Recent clinical trials have begun to explore the potential therapeutic benefits of derivatives inspired by 3-Cyano-2-difluoromethyl-6-methylbenzoic acid. While preliminary data remains limited, early studies suggest that compounds with similar structural motifs may exhibit potent anti-inflammatory and analgesic effects without inducing significant gastrointestinal toxicity. This aligns with ongoing efforts to develop safer alternatives to nonsteroidal anti-inflammatory drugs (NSAIDs), which are widely used but often associated with adverse side effects. The incorporation of fluorine atoms in such derivatives is particularly noteworthy, as fluorine substitution is known to enhance metabolic stability and binding affinity.
The environmental impact of synthesizing and utilizing 3-Cyano-2-difluoromethyl-6-methylbenzoic acid is also a subject of increasing interest. Modern green chemistry principles emphasize the development of sustainable synthetic routes that minimize waste and reduce energy consumption. Researchers are exploring biocatalytic methods and flow chemistry techniques to improve the efficiency of producing this compound while adhering to environmental regulations. Such innovations not only enhance cost-effectiveness but also contribute to reducing the ecological footprint of pharmaceutical manufacturing processes.
Future directions in research on 3-Cyano-2-difluoromethyl-6-methylbenzoic acid include expanding its scope into new therapeutic areas and optimizing its synthetic methodologies for industrial-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leveraging interdisciplinary approaches that combine computational modeling, high-throughput screening, and traditional wet chemistry techniques. The continued investigation of this compound promises to yield valuable insights into structure-activity relationships and may lead to breakthroughs in treating complex diseases.
1805665-90-0 (3-Cyano-2-difluoromethyl-6-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)